N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)thiourea

• IUPAC Name: 1-[2-(4-methoxyphenyl)ethyl]-3-(3-methylphenyl)thiourea
• InChI: InChI=1S/C17H20N2OS/c1-13-4-3-5-15(12-13)19-17(21)18-11-10-14-6-8-16(20-2)9-7-14/h3-9,12H,10-11H2,1-2H3,(H2,18,19,21)
• InChI Key: YGKWIXMIKUFAOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=S)NCCC2=CC=C(C=C2)OC
• Molecular Formula: C17H20N2OS
• Molecular Weight: 300.4 g/mol

Description

N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)thiourea, also known as MPTU, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPTU is a thiourea derivative that has been synthesized through a series of chemical reactions.

Mechanism of Action

The mechanism of action of N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)thiourea is not fully understood. However, it has been suggested that N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)thiourea exerts its therapeutic effects by inhibiting the activity of certain enzymes, such as tyrosinase and aldose reductase. These enzymes play a crucial role in various physiological processes, and their inhibition by N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)thiourea can lead to a range of therapeutic effects.
Biochemical and Physiological Effects
N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)thiourea has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve insulin sensitivity. N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)thiourea has also been shown to protect against oxidative stress and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)thiourea in lab experiments is its relatively simple synthesis method. N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)thiourea can be easily synthesized in large quantities, making it ideal for use in high-throughput screening assays. However, one of the limitations of using N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)thiourea is its limited solubility in water, which can make it challenging to use in certain experimental setups.

Future Directions

There are several future directions for the study of N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)thiourea. One area of research that has gained significant attention is the use of N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)thiourea in the treatment of neurodegenerative diseases. N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)thiourea has been shown to exhibit neuroprotective properties, and further research is needed to investigate its potential use in the treatment of Alzheimer's and Parkinson's. Additionally, the use of N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)thiourea in combination with other drugs for the treatment of cancer and diabetes is an area of research that warrants further investigation.
Conclusion
In conclusion, N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)thiourea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The synthesis of N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)thiourea is a relatively simple process, and it has been shown to exhibit antitumor, anti-inflammatory, and antidiabetic properties. N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)thiourea has also been investigated for its potential use in the treatment of neurodegenerative diseases. While further research is needed to fully understand the mechanism of action of N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)thiourea, its potential therapeutic applications make it an exciting area of research for the future.

Synthesis Methods

The synthesis of N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)thiourea involves a series of chemical reactions that start with the condensation of 4-methoxyphenethylamine with 3-methylphenyl isothiocyanate. The resulting intermediate is then reacted with ammonium thiocyanate to produce N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)thiourea. The synthesis of N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)thiourea is a relatively simple process, and it can be easily scaled up for large-scale production.

Scientific Research Applications

N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)thiourea has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antitumor, anti-inflammatory, and antidiabetic properties. N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylphenyl)thiourea has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's.